2-{1-[2-(methylsulfanyl)pyridin-3-yl]-N-(propan-2-yl)formamido}acetamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-2-methylsulfanyl-N-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C12H17N3O2S/c1-8(2)15(7-10(13)16)12(17)9-5-4-6-14-11(9)18-3/h4-6,8H,7H2,1-3H3,(H2,13,16)
• InChI Key: KNMNBYJDGVZTDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)N)C(=O)C1=C(N=CC=C1)SC
• Molecular Formula: C12H17N3O2S
• Molecular Weight: 267.35 g/mol

Description

2-{1-[2-(methylsulfanyl)pyridin-3-yl]-N-(propan-2-yl)formamido}acetamide is a chemical compound that has been extensively studied in the field of scientific research. This compound is commonly referred to as MSFA, and it has been found to have a wide range of potential applications in various fields of study.

Mechanism of Action

The mechanism of action of MSFA is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. MSFA has also been found to have anti-inflammatory properties, which may contribute to its potential applications in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
MSFA has been found to have several biochemical and physiological effects. Studies have shown that MSFA can inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MSFA is its potent anti-cancer properties, which make it a promising candidate for the development of new cancer therapies. However, MSFA also has some limitations for lab experiments, such as its complex synthesis process and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on MSFA. One potential direction is the development of new cancer therapies based on MSFA. Another potential direction is the investigation of MSFA's potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of MSFA and its potential side effects.

Synthesis Methods

The synthesis of MSFA is a complex process that involves several steps. The first step is the synthesis of 2-(methylsulfanyl)pyridine-3-carboxylic acid, which is then reacted with isopropylamine to form the intermediate product. This intermediate product is then reacted with chloroacetyl chloride to form the final product, 2-{1-[2-(methylsulfanyl)pyridin-3-yl]-N-(propan-2-yl)formamido}acetamide.

Scientific Research Applications

MSFA has been extensively studied in the field of scientific research due to its potential applications in various fields. One of the most promising applications of MSFA is in the field of cancer research. Studies have shown that MSFA has potent anti-cancer properties and can inhibit the growth of cancer cells. MSFA has also been found to have potential applications in the field of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.